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Compound of Interest

Compound Name:
3-(3-hydroxypropyl)-1,3-

dimethylurea

CAS No.: 25064-50-0

Cat. No.: B6166648

Get Quote

Part 1: Executive Summary & Molecular
Architecture[1][2]
Hydroxypropyl Dimethylurea (HPDMU) derivatives represent a specialized subclass of

substituted ureas.[1][2] By grafting a hydroxypropyl moiety onto a dimethylurea backbone,

researchers engineer a molecule that retains the chaotropic (structure-breaking) capacity of

urea while gaining the hygroscopic and solvating properties of propylene glycol.[1][2]

Structural Logic
The core structure consists of a urea carbonyl group diametrically substituted with methyl

groups and a hydroxypropyl chain.[1][2]

Core: Urea (

).[1][2] Provides high polarity and hydrogen bonding capability (Donor/Acceptor).[1][2]

Substituents:
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Dimethyl: Increases lipophilicity (

) slightly compared to urea, improving organic solubility.[1][2]

Hydroxypropyl: Introduces asymmetry (lowering melting point) and an additional hydroxyl

donor/acceptor site, significantly increasing water retention and viscosity.[1][2]
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Figure 1.1: Causal relationship between the molecular architecture of HPDMU and its

macroscopic physical properties.[1][2]

Part 2: Physicochemical Profile[1][2][3]
The following data aggregates empirical ranges for N-(2-hydroxypropyl)-N,N'-dimethylurea and

its close analogs. Note that specific values vary based on the precise isomer (e.g., 1,1-dimethyl

vs. 1,3-dimethyl).[1][2]

Core Physical Parameters[1][2]
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Property Typical Value / Range Mechanistic Insight

Physical State
Viscous Liquid / Low-melting

Solid

Asymmetry of the

hydroxypropyl group prevents

efficient crystal packing

compared to symmetric

dimethylurea (MP ~104°C).[1]

[2]

Melting Point < 25°C (often supercooled)

The propyl chain acts as an

"internal plasticizer," lowering

lattice energy.[1][2]

Boiling Point > 200°C (Decomposes)

High intermolecular H-bonding

requires significant energy to

overcome.[1][2]

Density 1.05 – 1.15 g/cm³

Denser than water due to the

urea backbone's compact

polar network.[1][2]

LogP (Octanol/Water) -0.5 to +0.5

Amphiphilic.[1][2] The methyl

groups raise LogP vs. Urea

(-2.11), allowing better

membrane partitioning.[1][2]

Hygroscopicity High (Deliquescent)

The molecule actively

scavenges atmospheric water,

forming stable hydrates.[1][2]

Rheological Behavior
HPDMU derivatives exhibit Newtonian behavior at low shear rates but can show shear-thinning

at high concentrations due to H-bond network disruption.[1][2]

Viscosity: Typically 50–200 cP at 25°C (significantly more viscous than water due to

hydroxyl-urea networking).[1][2]

Surface Tension: Moderate reduction of water surface tension (~50-60 mN/m), aiding in

wetting hydrophobic drug particles.[1][2]
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Part 3: Applications in Drug Delivery[1][2]
Transdermal Permeation Enhancement
HPDMU derivatives function as penetration modifiers.[1][2]

Mechanism: They insert into the stratum corneum.[1][2] The urea moiety disrupts inter-

corneocyte keratin hydrogen bonds (chaotropic effect), while the hydrophobic methyl/propyl

groups fluidize the lipid bilayer.[1]

Advantage: Unlike simple urea (which can crystallize on the skin), HPDMU remains

amorphous, maintaining a solvated pathway for drug transport.[1]

Protein Stabilization
In biologics, HPDMU prevents aggregation by binding to hydrophobic patches on unfolded

proteins (via methyl groups) while maintaining solubility (via the urea/hydroxyl face), effectively

acting as a "chemical chaperone."[1][2]

Part 4: Experimental Protocols
Protocol A: Determination of Hygroscopicity
(Gravimetric Analysis)
Validates the moisture scavenging capacity critical for topicals.[1][2]

Preparation: Dry 5.0 g of HPDMU derivative in a vacuum oven at 40°C for 24 hours to

remove residual solvent.

Chamber Setup: Prepare desiccators with saturated salt solutions to create fixed Relative

Humidity (RH) environments (e.g., MgCl₂ for 33% RH, NaCl for 75% RH).[1][2]

Exposure: Place pre-weighed samples (in open weighing boats) into chambers.

Measurement: Weigh samples at t = 1, 2, 4, 8, 24, and 48 hours.

Calculation: Plot

Weight Gain vs. Time.
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Pass Criteria: Equilibrium moisture content >10% at 75% RH indicates significant

humectant properties.[1][2]

Protocol B: LogP Determination (Shake-Flask Method)
Essential for predicting membrane partitioning.[1][2]

Phase Saturation: Saturate 1-octanol with water and water with 1-octanol for 24 hours prior

to use.[1][2]

Dissolution: Dissolve HPDMU (approx. 10 mg) in the aqueous phase. Measure initial

absorbance (

) via UV-Vis (approx. 200–210 nm, urea absorption band).

Partitioning: Mix 10 mL of aqueous stock with 10 mL of saturated octanol.

Equilibration: Vortex for 30 minutes; centrifuge at 2000g for 10 minutes to separate phases.

Quantification: Measure the absorbance of the aqueous phase (

).[1][2]

Calculation:

Experimental Workflow Diagram
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Figure 4.1: Standardized workflow for the physical characterization of urea derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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